Cas no 6102-94-9 (1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine)

• Product Name: 1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine
• CAS No: 6102-94-9
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 1624488
• PubChem ID: 259482
• Update Time: 2025-04-21

1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine
• 1-(3-Nitro-benzenesulfonyl)-4-phenyl-piperazine
• piperazine, 1-[(3-nitrophenyl)sulfonyl]-4-phenyl-
• 1-(3-nitrophenyl)sulfonyl-4-phenylpiperazine
• 6102-94-9
• NSC89447
• AKOS000608734
• CBMicro_045593
• STK181922
• BIM-0045615.P001
• NCIOpen2_009819
• CCG-311072
• NSC-89447
• DTXSID70293427

• Inchi： 1S/C16H17N3O4S/c20-19(21)15-7-4-8-16(13-15)24(22,23)18-11-9-17(10-12-18)14-5-2-1-3-6-14/h1-8,13H,9-12H2
• InChI Key： LWMVTSYZEHUUAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 347.09411
• Monoisotopic Mass: 347.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.379
• Boiling Point: 537.3°C at 760 mmHg
• Flash Point: 278.8°C
• Refractive Index: 1.638
• PSA: 83.76
• LogP: 3.71260